Cas no 1311254-57-5 (ethyl isoindoline-4-carboxylate;hydrochloride)

• Product Name: ethyl isoindoline-4-carboxylate;hydrochloride
• CAS No: 1311254-57-5
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD19382495
• CID: 4673577
• PubChem ID: 57415657
• Update Time: 2024-11-04

ethyl isoindoline-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl isoindoline-4-carboxylate hydrochloride
• Ethyl isoindoline-4-carboxylate HCl
• AX8266651
• ethyl isoindoline-4-carboxylate;hydrochloride
• ETHYL 2,3-DIHYDRO-1H-ISOINDOLE-4-CARBOXYLATE HYDROCHLORIDE
• 1311254-57-5
• 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-, ethyl ester, hydrochloride (1:1)
• MFCD19382495
• Ethyl isoindoline-4-carboxylatehydrochloride
• ethyl 2,3-dihydro-1H-isoindole-4-carboxylate;hydrochloride
• SCHEMBL21496725
• SB64435
• AKOS027251272
• CS-0172316
• Ethylisoindoline-4-carboxylatehydrochloride
• AS-36283

• MDL： MFCD19382495
• Inchi： 1S/C11H13NO2.ClH/c1-2-14-11(13)9-5-3-4-8-6-12-7-10(8)9;/h3-5,12H,2,6-7H2,1H3;1H
• InChI Key： RNFFUJIMDNSFTL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=CC=CC2CNCC=21)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: White to Yellow Solid

ethyl isoindoline-4-carboxylate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles